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Compound of Interest

Compound Name: 25-Desacetyl Rifampicin-d3

Cat. No.: B15602339 Get Quote

Technical Data Summary: 25-Desacetyl Rifampicin-
d3
This document provides a concise summary of the key molecular and physical data for 25-
Desacetyl Rifampicin-d3, a labeled metabolite of the antibiotic Rifampicin. The information is

intended for researchers, scientists, and drug development professionals.

Molecular Information
25-Desacetyl Rifampicin-d3 is the deuterium-labeled form of 25-Desacetyl Rifampicin, which

is a major active metabolite of Rifampicin.[1] The incorporation of deuterium atoms creates a

stable isotope-labeled internal standard, which is essential for quantitative bioanalytical studies,

such as pharmacokinetics, by mass spectrometry.

Table 1: Molecular and Physical Properties of 25-Desacetyl Rifampicin-d3
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Property Value References

Molecular Formula C₄₁H₅₃D₃N₄O₁₁ [2][3][4][5]

Molecular Weight 783.92 [2][3][4][5][6]

Appearance Reddish Orange Solid [3]

Purity >85% or >98% [2][7]

Solubility Chloroform, Methanol [3]

Storage Temperature -20°C [3]

Unlabeled CAS Number 16783-99-6 [1][6]

Experimental Context and Methodologies
A comprehensive guide detailing specific experimental protocols for 25-Desacetyl Rifampicin-
d3 is beyond the scope of publicly available information. Such protocols are typically developed

and validated in-house by research laboratories. However, the primary application of this

compound is as an internal standard in pharmacokinetic studies.

A general workflow for such a study is outlined below.

General Protocol: Quantification of 25-Desacetyl
Rifampicin in Biological Matrices

Sample Preparation:

A biological sample (e.g., plasma, urine) is collected from a subject administered with

Rifampicin.

A known concentration of the internal standard, 25-Desacetyl Rifampicin-d3, is spiked

into the sample.

The sample undergoes protein precipitation and/or solid-phase extraction to isolate the

analyte and internal standard.

LC-MS/MS Analysis:
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The extracted sample is injected into a Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) system.

The analyte (25-Desacetyl Rifampicin) and the internal standard (25-Desacetyl
Rifampicin-d3) are separated chromatographically.

The mass spectrometer is set to monitor specific mass-to-charge ratio (m/z) transitions for

both the analyte and the internal standard.

Data Analysis:

The peak area ratio of the analyte to the internal standard is calculated.

A calibration curve, prepared with known concentrations of the analyte and a constant

concentration of the internal standard, is used to determine the concentration of 25-

Desacetyl Rifampicin in the original sample.

Visualizations
The following diagrams illustrate the relationships and a typical experimental workflow involving

25-Desacetyl Rifampicin-d3.
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Click to download full resolution via product page

Caption: Metabolic relationship and analytical use.
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Caption: Bioanalytical workflow for quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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